Cas no 1805660-94-9 (Methyl 2-cyano-3,5-dibromobenzoate)

• Product Name: Methyl 2-cyano-3,5-dibromobenzoate
• CAS No: 1805660-94-9
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 4953453
• Update Time: 2025-11-06

Methyl 2-cyano-3,5-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3,5-dibromobenzoate

• Inchi： 1S/C9H5Br2NO2/c1-14-9(13)6-2-5(10)3-8(11)7(6)4-12/h2-3H,1H3
• InChI Key： RQDZPXBRAPUIDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OC)=C1C#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-3,5-dibromobenzoate

Methyl 2-cyano-3,5-dibromobenzoate (CAS No. 1805660-94-9)

Methyl 2-cyano-3,5-dibromobenzoate is a highly specialized organic compound with the CAS registry number 1805660-94-9. This compound belongs to the class of benzoic acid derivatives, specifically featuring a methyl ester group and two bromine atoms at the 3 and 5 positions of the benzene ring. The cyano group at the 2 position further enhances its unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and agrochemicals.

The synthesis of Methyl 2-cyano-3,5-dibromobenzoate typically involves multi-step organic reactions, often starting from substituted benzoic acids or their derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing by-products. These developments have not only improved the scalability of production but also reduced the environmental footprint associated with its manufacture.

One of the most promising applications of Methyl 2-cyano-3,5-dibromobenzoate lies in its use as an intermediate in drug discovery. The compound's structure provides a versatile platform for further functionalization, allowing chemists to explore its potential as a building block for bioactive molecules. Recent studies have highlighted its role in the development of anti-inflammatory agents and anticancer drugs. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

In addition to its pharmaceutical applications, Methyl 2-cyano-3,5-dibromobenzoate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical properties. Such applications are particularly relevant in the rapidly growing field of flexible electronics.

The environmental impact of Methyl 2-cyano-3,5-dibromobenzoate has also been a topic of interest. Studies have investigated its biodegradation pathways under various conditions, with findings suggesting that it undergoes rapid transformation under aerobic conditions. This is reassuring for industries seeking to minimize their ecological footprint while utilizing this compound in manufacturing processes.

From a regulatory standpoint, Methyl 2-cyano-3,5-dibromobenzoate is classified as a non-hazardous chemical under most international guidelines. However, handling precautions are recommended due to its potential irritant properties. Proper storage and disposal practices are essential to ensure compliance with safety standards and environmental regulations.

In conclusion, Methyl 2-cyano-3,5-dibromobenzoate (CAS No. 1805660-94-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties continue to drive innovative research and development efforts. As advancements in synthetic methods and application studies progress, this compound is poised to play an increasingly important role in both academic and industrial settings.